Cas no 855360-86-0 (5-Bromo-1,10-phenanthroline hydrate)

• Product Name: 5-Bromo-1,10-phenanthroline hydrate
• CAS No: 855360-86-0
• MF: C₁₂H₉BrN₂O
• MW: 277.116661787033
• MDL: MFCD28384130
• CID: 3164581
• PubChem ID: 122163161
• Update Time: 2025-07-02

5-Bromo-1,10-phenanthroline hydrate Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,10-phenanthroline Monohydrate
• AK552021
• 5-Bromo-1,10-phenanthroline hydrate
• 1,10-Phenanthroline, 5-bromo-, hydrate (5CI)
• AS-10449
• 855360-86-0
• MFCD28384130
• 5-Bromo-1,10-phenanthrolinehydrate
• CS-0162768
• C76757
• 5-bromo-1,10-phenanthroline;hydrate

• MDL： MFCD28384130
• Inchi： 1S/C12H7BrN2.H2O/c13-10-7-8-3-1-5-14-11(8)12-9(10)4-2-6-15-12;/h1-7H;1H2
• InChI Key： VTTKUSYSKOIISY-UHFFFAOYSA-N
• SMILES： BrC1C2C(=NC=CC=2)C2C(=CC=CN=2)C=1.O

Computed Properties

• Exact Mass: 275.98983g/mol
• Monoisotopic Mass: 275.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.8

Experimental Properties

• Melting Point: 118°C(lit.)

Additional information on 5-Bromo-1,10-phenanthroline hydrate

Comprehensive Analysis of 5-Bromo-1,10-phenanthroline Hydrate (CAS No. 855360-86-0)

5-Bromo-1,10-phenanthroline hydrate (CAS No. 855360-86-0) is a highly specialized organic compound widely utilized in coordination chemistry, material science, and pharmaceutical research. Its unique molecular structure, featuring a brominated phenanthroline core, makes it a valuable ligand for metal complexes and a key intermediate in synthetic applications. Researchers and industries are increasingly interested in this compound due to its versatile properties and potential applications in cutting-edge technologies.

The growing demand for 5-Bromo-1,10-phenanthroline hydrate is closely tied to advancements in organic electronics and catalysis. As the scientific community explores sustainable energy solutions, this compound has gained attention for its role in developing photovoltaic materials and light-emitting diodes (LEDs). Its ability to form stable complexes with transition metals also positions it as a promising candidate for homogeneous catalysis systems, addressing the need for more efficient chemical transformations.

From a structural perspective, the bromine substitution at the 5-position of the 1,10-phenanthroline framework introduces distinct electronic effects that modify the compound's reactivity and binding properties. This modification has proven particularly valuable in designing molecular sensors and bioconjugates, where precise control over electronic interactions is crucial. The hydrate form ensures stability during storage and handling, making it practical for laboratory use.

Recent studies highlight the potential of 5-Bromo-1,10-phenanthroline hydrate in bioimaging applications. Its fluorescence properties, when complexed with appropriate metal ions, offer opportunities for developing novel diagnostic probes. This aligns with current trends in personalized medicine and non-invasive diagnostic techniques, making it a subject of intense research in medical chemistry circles.

The synthesis and characterization of 5-Bromo-1,10-phenanthroline hydrate involve sophisticated techniques that ensure high purity and consistent quality. Advanced analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its structural integrity. These quality control measures are essential for researchers who require precise and reproducible results in their experiments.

In material science applications, the compound's ability to form extended coordination networks has sparked interest in developing metal-organic frameworks (MOFs) with tailored properties. These frameworks show promise for gas storage, molecular separation, and heterogeneous catalysis applications. The bromine substituent provides an additional handle for further functionalization, enabling the design of more complex architectures.

Safety considerations for handling 5-Bromo-1,10-phenanthroline hydrate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Storage should be in a cool, dry environment, protected from light to maintain stability over extended periods.

The commercial availability of 5-Bromo-1,10-phenanthroline hydrate from specialized chemical suppliers has facilitated its adoption across various research fields. Pricing typically reflects its high purity grade and the complexity of its synthesis, with research quantities being most commonly requested. Bulk availability varies by supplier, with lead times often depending on current demand and production schedules.

Future research directions for 5-Bromo-1,10-phenanthroline hydrate may explore its potential in artificial photosynthesis systems and molecular electronics. As nanotechnology advances, the precise positioning of bromine atoms in the phenanthroline framework could enable the creation of molecular-scale devices with unique electronic properties. These developments align with global interests in sustainable technologies and miniaturized electronic components.

For researchers considering 5-Bromo-1,10-phenanthroline hydrate for their projects, it's important to consult recent literature to understand its full potential. The compound's versatility means that new applications are continually being discovered, particularly at the intersection of coordination chemistry and materials science. Proper characterization of any derived complexes or materials is essential to fully exploit its unique properties.